2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-phenylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C24H24N4/c1-2-6-19(7-3-1)20-9-11-21(12-10-20)24-22(18-27-16-13-25-14-17-27)28-15-5-4-8-23(28)26-24/h1-12,15,25H,13-14,16-18H2
• InChI Key: UMFLHBYSWZMUTC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=C(N=C3N2C=CC=C3)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C24H24N4
• Molecular Weight: 368.5 g/mol

Description

2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of 2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine is not fully understood. However, it has been proposed that the compound acts by binding to specific biological targets, thereby modulating their activity. This leads to the desired pharmacological effects, including anti-cancer, anti-inflammatory, and neuroprotective activities.
Biochemical and Physiological Effects
2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by preventing neuronal cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine in lab experiments include its high potency, selectivity, and reproducibility. It is also relatively easy to synthesize and purify, making it an ideal compound for large-scale production. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine. One area of interest is the development of analogs with improved potency and selectivity. Another area of interest is the investigation of its potential use as a therapeutic agent for various diseases, including cancer and neurological disorders. Additionally, further studies are needed to fully understand its mechanism of action and to identify its biological targets.

Synthesis Methods

The synthesis of 2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine involves the reaction of 4-bromo-1H-imidazo[1,2-a]pyridine with 4-biphenylboronic acid and piperazine in the presence of a palladium catalyst. This reaction yields the desired compound with high yield and purity. The synthesis method has been optimized to ensure reproducibility and scalability for large-scale production.

Scientific Research Applications

2-(Biphenyl-4-yl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine has various scientific research applications, including drug discovery, medicinal chemistry, and pharmacology. This compound has been shown to exhibit potent activity against various diseases, including cancer, inflammation, and neurological disorders. It has also been used as a tool compound for studying the mechanism of action of various biological targets.